Cas no 1096020-94-8 (N-(4,4'-Dimethoxytrityl)-8-nitroguanosine 2',3',5'-Triacetate)

N-(4,4'-Dimethoxytrityl)-8-nitroguanosine 2',3',5'-Triacetate is a protected nucleoside derivative widely used in oligonucleotide synthesis. The 4,4'-dimethoxytrityl (DMTr) group ensures selective deprotection during solid-phase synthesis, while the 2',3',5'-triacetate moiety enhances solubility and stability. The 8-nitro modification introduces unique reactivity, making it valuable for specialized applications in nucleic acid research. This compound is particularly useful for introducing modified guanosine residues into oligonucleotides, enabling studies on base-pairing interactions, photochemical properties, and probe development. Its high purity and well-defined protection scheme facilitate efficient incorporation into synthetic sequences, supporting advanced biochemical and biophysical investigations.
N-(4,4'-Dimethoxytrityl)-8-nitroguanosine 2',3',5'-Triacetate structure
1096020-94-8 structure
Product Name:N-(4,4'-Dimethoxytrityl)-8-nitroguanosine 2',3',5'-Triacetate
CAS No:1096020-94-8
MF:C37H36N6O12
MW:756.714749336243
CID:1064076
PubChem ID:136832730
Update Time:2025-09-28

N-(4,4'-Dimethoxytrityl)-8-nitroguanosine 2',3',5'-Triacetate Chemical and Physical Properties

Names and Identifiers

    • N-(4,4'-Dimethoxytrityl)-8-nitroguanosine 2',3',5'-Triacetate
    • N-[Bis(4-methoxyphenyl)phenylmethyl]-8-nitroguanosine 2',3',5'-Triacetate
    • DB-265757
    • [(2R,3R,4R,5R)-3,4-bis(acetyloxy)-5-(2-{[bis(4-methoxyphenyl)(phenyl)methyl]amino}-8-nitro-6-oxo-6,9-dihydro-1H-purin-9-yl)oxolan-2-yl]methyl acetate
    • [(2R,3R,4R,5R)-3,4-Diacetyloxy-5-[2-[[bis(4-methoxyphenyl)-phenylmethyl]amino]-8-nitro-6-oxo-1H-purin-9-yl]oxolan-2-yl]methyl acetate
    • (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(2-((bis(4-methoxyphenyl)(phenyl)methyl)amino)-8-nitro-6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate
    • 1096020-94-8
    • Inchi: 1S/C37H36N6O12/c1-20(44)52-19-28-30(53-21(2)45)31(54-22(3)46)34(55-28)42-32-29(38-36(42)43(48)49)33(47)40-35(39-32)41-37(23-9-7-6-8-10-23,24-11-15-26(50-4)16-12-24)25-13-17-27(51-5)18-14-25/h6-18,28,30-31,34H,19H2,1-5H3,(H2,39,40,41,47)/t28-,30-,31-,34-/m1/s1
    • InChI Key: NUZLZVNJVYBEJC-UTBAFCPYSA-N
    • SMILES: O1[C@H](COC(C)=O)[C@H]([C@H]([C@@H]1N1C([N+](=O)[O-])=NC2C(NC(NC(C3C=CC=CC=3)(C3C=CC(=CC=3)OC)C3C=CC(=CC=3)OC)=NC1=2)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 756.23912060g/mol
  • Monoisotopic Mass: 756.23912060g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 15
  • Complexity: 1410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 224Ų

N-(4,4'-Dimethoxytrityl)-8-nitroguanosine 2',3',5'-Triacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D461240-50mg
N-(4,4'-Dimethoxytrityl)-8-nitroguanosine 2',3',5'-Triacetate
1096020-94-8
50mg
$ 201.00 2023-09-07
TRC
D461240-500mg
N-(4,4'-Dimethoxytrityl)-8-nitroguanosine 2',3',5'-Triacetate
1096020-94-8
500mg
$ 1608.00 2023-09-07

Additional information on N-(4,4'-Dimethoxytrityl)-8-nitroguanosine 2',3',5'-Triacetate

Research Brief on N-(4,4'-Dimethoxytrityl)-8-nitroguanosine 2',3',5'-Triacetate (CAS: 1096020-94-8)

The compound N-(4,4'-Dimethoxytrityl)-8-nitroguanosine 2',3',5'-Triacetate (CAS: 1096020-94-8) is a chemically modified nucleoside derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule is particularly notable for its role in oligonucleotide synthesis, where it serves as a protected form of 8-nitroguanosine, enabling precise control over nucleic acid modifications. Recent studies have explored its applications in the development of novel therapeutics, diagnostic tools, and as a key intermediate in the synthesis of modified RNA and DNA sequences.

Recent research has focused on the synthetic utility of N-(4,4'-Dimethoxytrityl)-8-nitroguanosine 2',3',5'-Triacetate in the context of RNA therapeutics. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of 8-nitro-guanosine-modified RNA sequences, which exhibit enhanced binding affinity to target mRNAs. This modification has been leveraged to improve the efficacy of antisense oligonucleotides (ASOs) and small interfering RNAs (siRNAs), particularly in the treatment of genetic disorders and viral infections. The study demonstrated that the 8-nitro modification, when incorporated into RNA strands, significantly increases their stability against nuclease degradation, a critical factor in therapeutic applications.

Another key area of investigation involves the compound's role in the development of fluorescent probes for nucleic acid detection. A 2022 paper in Analytical Chemistry reported the synthesis of a fluorescently labeled derivative of N-(4,4'-Dimethoxytrityl)-8-nitroguanosine 2',3',5'-Triacetate, which was used to detect specific RNA sequences in live cells. The probe's high specificity and sensitivity were attributed to the unique electronic properties of the 8-nitro group, which enhances fluorescence quenching and recovery upon target binding. This innovation opens new avenues for real-time monitoring of gene expression and RNA trafficking in biological systems.

From a synthetic chemistry perspective, recent advancements have optimized the production and purification of N-(4,4'-Dimethoxytrityl)-8-nitroguanosine 2',3',5'-Triacetate. A 2023 study in Organic Process Research & Development detailed a scalable, high-yield synthesis route that reduces the use of hazardous reagents and improves overall efficiency. The new protocol employs green chemistry principles, such as catalytic hydrogenation for nitro-group reduction, and has been successfully implemented at pilot-plant scale. This progress addresses previous challenges related to the compound's cost and availability, facilitating its broader adoption in research and industrial applications.

Looking ahead, the unique properties of N-(4,4'-Dimethoxytrityl)-8-nitroguanosine 2',3',5'-Triacetate position it as a versatile tool in chemical biology. Ongoing clinical trials are evaluating 8-nitro-guanosine-modified oligonucleotides for the treatment of rare diseases, with preliminary results showing promising pharmacokinetic profiles. Additionally, its potential in epigenetic research is being explored, as the 8-nitro modification may influence RNA-protein interactions and chromatin remodeling. As synthetic methodologies continue to advance and biological applications expand, this compound is expected to play an increasingly important role in bridging chemical synthesis with therapeutic innovation.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.